Cas no 851944-79-1 (N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-79-1
• MF: C₁₃H₁₁N₃O₃S
• MW: 289.309741258621
• CID: 6369887
• PubChem ID: 3238895
• Update Time: 2025-05-19

N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 851944-79-1
• F0636-0249
• MLS000092096
• MLS000101993
• AB00404904-03
• AKOS000432569
• CHEMBL1558533
• N-(furan-2-ylmethyl)-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SMR000016410
• N-(furan-2-ylmethyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-[(furan-2-yl)methyl]-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• HMS2494E12
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(2-furanylmethyl)-3-methyl-5-oxo-

• Inchi： 1S/C13H11N3O3S/c1-8-7-20-13-15-6-10(12(18)16(8)13)11(17)14-5-9-3-2-4-19-9/h2-4,6-7H,5H2,1H3,(H,14,17)
• InChI Key： PMPFMAJFPJSSMA-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC=C(C(NCC1=CC=CO1)=O)C2=O

Computed Properties

• Exact Mass: 289.05211239g/mol
• Monoisotopic Mass: 289.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 10.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide: A Comprehensive Overview of Its Properties and Applications

N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide (CAS No: 851944-79-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This unique molecule combines a furan moiety with a thiazolopyrimidine scaffold, creating a versatile structure with potential applications in drug discovery and material science. The compound's molecular formula is C13H11N3O3S, with a molecular weight of 289.31 g/mol.

The structural complexity of N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide offers multiple sites for chemical modification, making it particularly interesting for medicinal chemistry applications. Researchers have explored its potential as a kinase inhibitor scaffold, with particular interest in its ability to interact with various biological targets. The presence of both furan and thiazolopyrimidine rings in its structure contributes to its unique electronic properties and potential bioactivity.

Recent studies have focused on the synthetic methodology for N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide, with particular emphasis on green chemistry approaches. As sustainability becomes increasingly important in chemical synthesis, researchers are developing more efficient routes to this compound that minimize waste and energy consumption. The compound's potential as a building block for more complex molecules has also been investigated, particularly in the context of fragment-based drug discovery.

The physicochemical properties of N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide make it suitable for various formulation approaches. Its moderate solubility in organic solvents and specific hydrogen bonding patterns have been characterized through advanced analytical techniques. These properties are crucial for understanding its behavior in biological systems and for optimizing its potential applications in different fields.

In the pharmaceutical sector, N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide has shown promise in preliminary screening assays. While not yet approved for therapeutic use, its structural features suggest potential activity against various disease targets. Researchers are particularly interested in its possible applications in central nervous system disorders and metabolic diseases, given the known biological activities of similar heterocyclic compounds.

The agrochemical industry has also shown interest in N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide derivatives. The compound's structural features suggest potential utility in developing new crop protection agents, particularly those targeting specific enzymes in pests or pathogens. Its environmental fate and degradation products are currently under investigation to assess its suitability for agricultural applications.

From a material science perspective, N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide has been explored for its potential in organic electronics. The conjugated system present in its structure suggests possible applications in organic semiconductors or as a component in photovoltaic materials. Research in this area is still in early stages but shows promising directions for future development.

The safety profile of N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide is an important consideration for its potential applications. While comprehensive toxicological data is still being developed, preliminary studies suggest that proper handling procedures should be followed when working with this compound. Researchers emphasize the importance of conducting thorough risk assessments before scaling up any processes involving this material.

Recent advancements in computational chemistry have enabled more detailed studies of N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. Molecular modeling and docking studies have provided insights into its potential interactions with biological targets, helping to guide further experimental work. These computational approaches have become increasingly important in optimizing the compound's properties for specific applications.

The market potential for N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide is closely tied to its demonstrated utility in various applications. While still considered a research chemical, its unique structural features and demonstrated biological activity suggest potential for commercialization in specific niches. The compound's patent status and intellectual property considerations are important factors that will influence its future development trajectory.

Quality control and analytical methods for N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide have been developed to ensure consistency in research applications. High-performance liquid chromatography (HPLC) and mass spectrometry techniques are commonly employed to verify the compound's purity and identity. These analytical methods are crucial for maintaining research reproducibility and for potential scale-up processes.

Future research directions for N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide include exploring its potential in combination therapies and investigating its mechanism of action at the molecular level. The compound's versatility suggests that it may find applications in multiple therapeutic areas, depending on further research outcomes. Collaborative efforts between academic and industrial researchers are expected to drive innovation in this area.

For researchers interested in working with N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide, several commercial suppliers offer the compound in various quantities and purities. It's important to verify the source and quality of the material, as purity can significantly impact research outcomes. Proper storage conditions, typically in a cool, dry environment protected from light, are recommended to maintain the compound's stability.

The scientific literature contains numerous references to N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide and related compounds, reflecting the growing interest in this chemical class. Recent publications have focused on its synthetic optimization, biological evaluation, and potential applications in various fields. Keeping abreast of these developments is essential for researchers considering working with this compound.

As with any specialized chemical compound, proper training and safety protocols should be followed when handling N-(furan-2-yl)methyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide. While not classified as highly hazardous, standard laboratory precautions should be observed. Researchers are encouraged to consult material safety data sheets and conduct appropriate risk assessments before beginning work with this material.